Cas no 78593-71-2 (N,6-dimethyl-2-(4-methylanilino)pyridine-3-carboxamide)

• Product name: N,6-dimethyl-2-(4-methylanilino)pyridine-3-carboxamide
• CAS No: 78593-71-2
• MF: C₁₅H₁₇N₃O
• MW: 255.31498
• CID: 1793120
• PubChem ID: 3061038

N,6-dimethyl-2-(4-methylanilino)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,6-dimethyl-2-(4-methylanilino)pyridine-3-carboxamide
• BRN 5061093
• N,6-Dimethyl-2-(p-toluidino)nicotinamide
• Nicotinamide, N,6-dimethyl-2-(p-toluidino)-
• 3-Pyridinecarboxamide, N,6-dimethyl-2-((4-methylphenyl)amino)-
• AC1MI0WA
• AC1Q40KP
• LS-96421
• N,6-dimethyl-2-[(4-methylphenyl)amino]pyridine-3-carboxamide
• BRN 5061093; N,6-Dimethyl-2-(p-toluidino)nicotinamide; Nicotinamide, N,6-dimethyl-2-(p-toluidino)-; 3-Pyridinecarboxamide, N,6-dimethyl-2-((4-methylphenyl)amino)-; AC1MI0WA; AC1Q40KP; LS-96421; N,6-dimethyl-2-[(4-methylphenyl)amino]pyridine-3-carboxamide;
• 78593-71-2
• DTXSID90229187

• Inchi： InChI=1S/C15H17N3O/c1-10-4-7-12(8-5-10)18-14-13(15(19)16-3)9-6-11(2)17-14/h4-9H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： REXNCPCFYOEOTM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC2=C(C=CC(=N2)C)C(=O)NC

Computed Properties

• Exact Mass: 255.137162174g/mol
• Monoisotopic Mass: 255.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 3.3